Cas no 1804545-67-2 (Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1804545-67-2
• MF: C₁₀H₆BrF₆NO₃
• MW: 382.053963184357
• CID: 4927734
• Update Time: 2025-06-10

Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H6BrF6NO3/c1-20-7(19)3-6-5(11)2-4(9(12,13)14)8(18-6)21-10(15,16)17/h2H,3H2,1H3
• InChI Key： JFSKJFVQZVPAAS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(N=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate

Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804545-67-2): A Comprehensive Overview

Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804545-67-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, is a derivative of pyridine and features multiple fluorinated and brominated substituents, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate consists of a pyridine core substituted with a bromo group at the 5-position, a trifluoromethoxy group at the 2-position, and a trifluoromethyl group at the 3-position. The presence of these fluorinated and brominated groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The introduction of fluorine atoms into organic molecules is well-documented for its ability to modulate bioavailability, metabolic stability, and binding affinity. The compound Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate exemplifies this trend, as its structural features are likely to contribute to its potential as a pharmacophore in various therapeutic applications.

One of the most compelling aspects of Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify a core structure can lead to significant improvements in drug efficacy and safety.

Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. The structural motifs present in Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate are reminiscent of several known bioactive compounds that have demonstrated promising results in preclinical studies. For instance, fluorinated pyridines have been shown to exhibit inhibitory effects on various enzymes and receptors involved in pathogenic processes.

The synthesis of Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired molecular framework. These methods not only highlight the sophistication of modern organic synthesis but also underscore the compound's complexity and potential utility.

In terms of biological activity, preliminary investigations suggest that Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate may exhibit properties relevant to immunomodulation and anti-inflammatory responses. The combination of bromo and trifluoromethoxy groups is particularly interesting, as these substituents have been associated with enhanced binding interactions with biological targets. Further research is warranted to elucidate the exact mechanisms by which this compound exerts its effects.

The role of computational chemistry in understanding the pharmacological properties of complex molecules cannot be overstated. Molecular modeling techniques are increasingly being used to predict binding affinities, metabolic pathways, and potential side effects. By leveraging these tools, researchers can gain valuable insights into how Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate interacts with biological systems, thereby accelerating the drug discovery process.

The regulatory landscape for new chemical entities like Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that these compounds are produced under controlled conditions, maintaining quality and consistency. As interest in fluorinated heterocycles grows, regulatory bodies continue to refine their frameworks to accommodate new chemical entities while ensuring safety and efficacy.

The future prospects for Methyl 5-bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate are promising, particularly in the context of personalized medicine. The ability to fine-tune molecular structures based on individual patient profiles could lead to more effective treatments with fewer side effects. As research progresses, it is likely that this compound will find applications in various therapeutic areas, further solidifying its importance in modern pharmaceuticals.